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Compound of Interest

Compound Name: H-Met-Val-OH

Cat. No.: B083559

For researchers, scientists, and drug development professionals, the safe and effective
handling of synthetic peptides like H-Met-Val-OH is paramount to ensuring both personal
safety and the integrity of experimental data. This guide provides essential, immediate safety
and logistical information, including detailed operational and disposal plans, to foster a secure
laboratory environment. While specific hazard data for H-Met-Val-OH is not fully established, it
should be handled with the utmost care as a potentially hazardous chemical, taking all
necessary precautions to prevent inhalation, and skin and eye contact.

Personal Protective Equipment (PPE): Your First Line of
Defense

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling H-Met-Val-OH. A risk assessment should be conducted for
specific laboratory tasks to determine if additional PPE is required.[1] The following table
summarizes the recommended PPE:
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PPE Category Item Specifications and Use
Required for protection against
) dust particles and liquid
Eye and Face Protection Safety Goggles

splashes.[1] Must meet ANSI
Z87.1 standards.[1]

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized

powder.[1]

Body Protection

Laboratory Coat

A standard, buttoned lab coat
is the minimum requirement to
protect clothing and skin from

potential splashes.[1]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended for their
chemical resistance. Gloves
should be inspected before
use and changed immediately
if they become contaminated
or come into contact with the

peptide.[1]

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to avoid the inhalation
of fine particles.[1] Work
should ideally be conducted in
a fume hood or biosafety
cabinet.[2]

General Attire

Long Pants & Closed-Toe

Shoes

Required minimum attire for
working in any laboratory
where hazardous materials are
handled.[1]
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Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing exposure risk and
maintaining the quality of the peptide.

1. Preparation and Planning:

» Review the Safety Data Sheet (SDS): Before handling any new chemical, thoroughly review
its SDS. This document contains specific information on hazards, first-aid measures, and
stability.[2]

o Designated Work Area: All handling of H-Met-Val-OH should be confined to a designated,
clean, and organized laboratory area or bench.[2][3]

o Gather Materials: Ensure all necessary equipment, such as sterile pipettes, vials, and
syringes, are readily available to avoid cross-contamination.[2]

2. Handling Lyophilized Powder:

o Work in a Ventilated Area: Due to the risk of aerosolization, always handle the lyophilized
powder in a fume hood or biosafety cabinet.[2]

o Careful Transfer: When transferring the powder, do so carefully to minimize the creation of
dust.

3. Reconstitution:

o Use Appropriate Solvents: Reconstitute the peptide using high-purity water or a buffer
recommended for laboratory use.

 Aliquotting: To prevent degradation from multiple freeze-thaw cycles and to minimize
contamination, divide the reconstituted solution into sterile, single-use aliquots.[1]

o Labeling: Clearly label each aliquot with the peptide name, concentration, and the date of
preparation.[1][3][4]

4. Storage:
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e Lyophilized Powder: Store at -20°C or -80°C for long-term stability.[2][3]

o Reconstituted Solutions: Store according to laboratory standards, often at 4°C for short-term
storage or frozen for longer periods.[3] Protect from light.[3]

Disposal Plan: Ensuring a Safe and Compliant
Laboratory

Proper disposal of H-Met-Val-OH and any contaminated materials is critical for laboratory
safety and regulatory compliance. Peptides should be treated as chemical waste and never
disposed of down the drain or in regular trash.[1]

1. Waste Segregation:

o Solid Waste: Collect all materials that have come into contact with the peptide, such as
pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof
hazardous waste container.[1]

o Liquid Waste: Collect peptide solutions in appropriate, clearly labeled hazardous waste
containers. Do not fill containers more than 80%.

2. Institutional Protocols:

o Follow Guidelines: Adhere to your institution's environmental health and safety (EH&S)
guidelines for the disposal of chemical waste.[2]

o Coordinate Pickup: Schedule regular pickups with your institution's EH&S department to
ensure compliant disposal through a licensed hazardous waste contractor.[2]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling and
disposal of H-Met-Val-OH.
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Caption: Workflow for safe handling and disposal of H-Met-Val-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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